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Executive Summary

Atrazine, a widely utilized herbicide, undergoes significant metabolic transformation in the
environment and biological systems. A primary and critical metabolite in this process is
Atrazine-2-hydroxy (CAS 2163-68-0), formed through the hydrolytic dechlorination of the parent
compound.[1] Unlike atrazine, which exhibits notable phytotoxicity by inhibiting photosynthesis,
Atrazine-2-hydroxy is considered a non-herbicidal derivative.[1][2] HoweVer, its prevalence as a
transformation product necessitates a thorough understanding of its toxicological profile to
accurately assess the overall environmental and human health risks associated with atrazine
use. This guide provides an in-depth technical overview of the toxicokinetics, acute and chronic
toxicity, genotoxicity, and endocrine-disrupting potential of Atrazine-2-hydroxy, supported by
detailed experimental protocols and mechanistic insights.

Introduction: The Significance of a Metabolite

The environmental and biological fate of a parent compound is intrinsically linked to the
activities of its metabolites. In the case of atrazine, the formation of Atrazine-2-hydroxy
represents a significant detoxification pathway in some plant species and a common
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degradation route in soil and water.[2][3] Its distinct chemical structure, with a hydroxyl group
replacing the chlorine atom on the triazine ring, results in a toxicological profile that differs
markedly from atrazine and its chlorinated metabolites.[4] Notably, the World Health
Organization (WHO) and other regulatory bodies evaluate hydroxyatrazine separately from
atrazine and its chloro-s-triazine metabolites due to these differences in mode of action and
toxicity.[5] This guide focuses specifically on the toxicological characteristics of Atrazine-2-
hydroxy to provide a clear and nuanced understanding for risk assessment and further
research.

Metabolic Formation and Toxicokinetics

Atrazine-2-hydroxy is formed from atrazine through hydrolysis, a process that can be both
abiotic and biotic.[3] In certain resistant plant species like corn, this conversion is an enzymatic
detoxification mechanism.[2] In the environment, hydrolysis can occur in soil and water,
influenced by factors such as pH.[3]

From a toxicokinetic perspective, the replacement of the chlorine atom with a hydroxyl group
significantly alters the molecule's physicochemical properties, impacting its absorption,
distribution, metabolism, and excretion (ADME) profile.

Metabolic Pathway: Atrazine to Atrazine-2-Hydroxy

The primary transformation pathway from atrazine to its hydroxylated metabolite is a direct
hydrolysis reaction.

Atrazine Hydrolysis (-Cl, +OH) > Atrazine-2-hydroxy
(C8H14CIN5) (C8H15N50)

Click to download full resolution via product page
Caption: Formation of Atrazine-2-hydroxy from Atrazine via hydrolysis.

Toxicological Profile

The toxicological profile of Atrazine-2-hydroxy is characterized by low acute toxicity but
identifies the kidney as the primary target organ in sub-chronic and chronic exposure
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scenarios.

Acute Toxicity

Atrazine-2-hydroxy exhibits very low acute oral toxicity. In a study with Sprague-Dawley rats, a
single oral gavage dose of 5050 mg/kg resulted in no deaths or clinical signs of toxicity over a
14-day observation period.[6] This establishes the oral LD50 in rats to be greater than 5050
mg/kg.[6]

Acute Toxicity Data for Atrazine-2-hydroxy

Test Result

Species Rat (Sprague-Dawley)

Route Oral (gavage)

LD50 > 5050 mg/kg[6]

Observations No deaths or clinical signs of toxicity.[6]

Sub-chronic Toxicity

Repeated dose studies in both rats and dogs have identified the kidney as the principal target
organ for Atrazine-2-hydroxy toxicity.[6]

In a 90-day study, rats and dogs administered Atrazine-2-hydroxy showed effects such as
decreased body weight gain and food consumption at high doses.[6] More specifically, kidney
effects were observed, including increased water consumption, increased urine volume, and
elevated kidney weights, along with macroscopic and microscopic lesions.[6] The mechanism
for this nephrotoxicity is attributed to the low solubility of Atrazine-2-hydroxy in water, leading to
the formation of crystals in the kidneys and a subsequent inflammatory response.[6]

The No-Observed-Adverse-Effect Levels (NOAELS) from these studies are summarized below:
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Sub-chronic Toxicity of Atrazine-2-hydroxy
(90-day studies)

Species Rat

NOAEL 100 ppm (equivalent to 6.8 mg/kg/day)|[6]
Basis for NOAEL Kidney effects observed at 300 ppm[6]
Species Dog

NOAEL 6.0 mg/kg/day[6]

Basis for NOAEL Decreased body weight gain at 1500 ppm[6]

Chronic Toxicity and Carcinogenicity

A 24-month combined chronic toxicity and carcinogenicity study in Sprague-Dawley rats was
conducted with dietary administration of Atrazine-2-hydroxy at levels of 0, 10, 25, 200, and 400

ppm.[6]

At the highest dose (400 ppm), there was reduced survival, decreased body weight gain, and
lower food consumption.[6] The primary target organs were again the kidney and urinary
bladder, with clinical chemistry changes, altered urinary parameters, increased kidney weights,
and microscopic findings in both organs.[6] Some of these effects were also noted in the 200
ppm group.[6] Importantly, there was no treatment-related increase in the incidence of any
neoplasms, leading to the conclusion that Atrazine-2-hydroxy was not carcinogenic in the rat at
or above the maximum tolerated dose.[6]

The NOAEL for non-cancer endpoints in this chronic study was determined to be 10 ppm,
which is equivalent to a mean daily intake of 0.43 mg/kg/day.[6]

Developmental and Reproductive Toxicity

A developmental toxicity study in rats, with oral administration of Atrazine-2-hydroxy at doses of
0, 5, 25, or 125 mg/kg/day during gestation days 6 to 15, showed no teratogenic effects.[6][7]
At the highest, maternally toxic dose of 125 mg/kg/day (evidenced by reduced maternal body
weight gain and food consumption), secondary effects on fetal development, such as slightly
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decreased fetal body weight and an increased incidence of incompletely ossified bones, were
observed.[6][7] The maternal and fetal NOAEL in this study was 25 mg/kg/day.[6][7]

Furthermore, studies evaluating pubertal development in rats found no significant delays with
Atrazine-2-hydroxy exposure.[6]

Genotoxicity

While the parent compound atrazine has been the subject of numerous genotoxicity studies
with some conflicting results, its commercial formulations containing adjuvants have shown a
greater potential for DNA damage than the active ingredient alone.[8][9] Atrazine itself did not
appear to be genotoxic or induce apoptosis or necrosis in human lymphocytes in vitro.[8]

Atrazine-2-hydroxy has been excluded by the U.S. EPA from the chlorotriazine common
mechanism group (which is based on neuroendocrine-related toxicity) due to a lack of
mammary tumor induction and no evidence of such toxicity.[4] While direct, comprehensive
genotoxicity data for Atrazine-2-hydroxy from standard assays like the Ames test or in vitro
micronucleus test are not readily available in the reviewed literature, its overall toxicological
profile suggests a non-genotoxic mechanism of toxicity, primarily related to its physicochemical
properties causing kidney damage at high doses.[6]

Endocrine Disruption Potential

Atrazine is a known endocrine disruptor, with mechanisms including the inhibition of cCAMP-
specific phosphodiesterase-4, leading to alterations in hormone production.[4][10] Studies have
linked atrazine exposure to the activation of genes involved in hormone signaling and steroid
synthesis in human cells.[11][12]

In contrast, the endocrine-disrupting potential of Atrazine-2-hydroxy appears to be significantly
lower. Studies have shown that it does not cause significant delays in pubertal development in
rats, an endpoint sensitive to endocrine disruption.[6] This further supports the distinct
toxicological profile of the hydroxylated metabolite compared to its chlorinated parent
compound.

Experimental Protocols for Toxicological
Assessment
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The following are standardized, step-by-step methodologies for key genotoxicity assays, based
on OECD guidelines, which are critical for evaluating the safety of chemical compounds like
Atrazine-2-hydroxy.

Bacterial Reverse Mutation Test (Ames Test) - OECD 471

This test evaluates the potential of a substance to induce gene mutations in bacteria.

Preparation

Prepare bacterial strains
(e.g., S. typhimurium TA98, TA100
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Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Methodology:

Strain Preparation: Use several strains of Salmonella typhimurium and/or Escherichia coli
with known mutations in amino acid synthesis genes (e.qg., histidine).[2][13][14][15]

Metabolic Activation: Conduct the assay both with and without a metabolic activation system
(S9 fraction from rat liver) to mimic mammalian metabolism.[13][14]

Exposure: Mix the bacterial culture with the test substance at various concentrations and the
S9 mix (or buffer) in molten top agar.[16]

Plating: Pour this mixture onto the surface of a minimal agar plate, which lacks the specific
amino acid the bacteria cannot synthesize.[2][13]

Incubation: Incubate the plates at 37°C for 48-72 hours.[2]

Scoring: Count the number of revertant colonies (colonies that have mutated back to being
able to synthesize the required amino acid).[14] A significant, dose-dependent increase in
revertant colonies compared to the negative control indicates a mutagenic potential.[2]

In Vitro Mammalian Cell Micronucleus Test - OECD 487

This assay detects chromosomal damage by identifying micronuclei in cultured mammalian

cells.

Methodology:

e Cell Culture: Use appropriate mammalian cells, such as human peripheral blood

lymphocytes or established cell lines (e.g., CHO, TK®6).[17]

o Exposure: Treat the cell cultures with at least three concentrations of the test substance,

along with negative and positive controls.[17] The exposure is typically for a short period (3-6
hours) with and without S9 metabolic activation, and for a longer period (e.g., 1.5-2 normal
cell cycles) without S9.[17]
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» Cytokinesis Block: Add Cytochalasin B to the culture medium. This inhibits cytokinesis (the
final step of cell division), resulting in binucleated cells that have completed one round of
mitosis.[3][18][19] This ensures that only cells that have divided are scored.[3][18]

e Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with
appropriate fluorescent dyes.

e Scoring: Using a fluorescence microscope, score at least 2000 binucleated cells per
concentration for the presence of micronuclei (small, separate nuclei in the cytoplasm).[3]
[17]

e Analysis: A statistically significant, dose-dependent increase in the frequency of
micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (whole
chromosome loss) activity.[17]

Conclusion and Future Directions

The toxicological profile of Atrazine-2-hydroxy is substantially different from its parent
compound, atrazine. It exhibits low acute toxicity and is not carcinogenic in long-term studies
with rats.[6] The primary toxicological concern is nephrotoxicity, observed at high doses in sub-
chronic and chronic studies, which is mechanistically linked to its low water solubility and
subsequent crystal formation in the kidneys.[6] Developmental toxicity is only observed at
maternally toxic doses, and it does not appear to share the endocrine-disrupting properties of
atrazine.[6][7]

For drug development professionals, the case of Atrazine-2-hydroxy underscores the critical
importance of evaluating major metabolites independently, as their toxicological profiles can
diverge significantly from the parent drug or chemical. For researchers, while the overall toxicity
of Atrazine-2-hydroxy appears low, further investigation into its potential for subtle renal effects
at environmentally relevant concentrations and a definitive assessment of its genotoxic
potential using a standard battery of tests would provide a more complete picture for human
health risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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